Cas no 1170955-45-9 (N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride)

• Product Name: N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride
• CAS No: 1170955-45-9
• MF: C₁₃H₁₈Cl₂N₂O
• MW: 289.200821399689
• MDL: MFCD09373424
• CID: 3155396
• PubChem ID: 17567360
• Update Time: 2025-05-20

N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpyrrolidin-3-yl)-2-chloroacetamide hydrochloride
• N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride
• AKOS030686418
• EN300-23163
• 899-277-6
• Z235348205
• CS-0241151
• N-(1-benzylpyrrolidin-3-yl)-2-chloroacetamidehydrochloride
• N-(1-benzylpyrrolidin-3-yl)-2-chloroacetamide;hydrochloride
• G51155
• 1170955-45-9

• MDL： MFCD09373424
• Inchi： 1S/C13H17ClN2O.ClH/c14-8-13(17)15-12-6-7-16(10-12)9-11-4-2-1-3-5-11;/h1-5,12H,6-10H2,(H,15,17);1H
• InChI Key： JUWFBFAGVDSBFC-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(CC2C=CC=CC=2)CC1)=O.Cl

Computed Properties

• Exact Mass: 288.0796186Da
• Monoisotopic Mass: 288.0796186Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride

Introduction to N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride (CAS No. 1170955-45-9)

N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride, a compound with the CAS number 1170955-45-9, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a pyrrolidin-3-yl moiety, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is crucial for drug delivery systems, as it allows for better absorption and distribution within the body. The compound's amide functional group is known to participate in hydrogen bonding, which can influence its binding affinity to biological targets.

Recent studies have highlighted the importance of amide-based compounds in the development of novel therapeutics. Specifically, N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide has been investigated for its potential role in modulating enzymatic activities and receptor interactions. For instance, research has suggested that this compound may interact with enzymes involved in metabolic pathways, potentially leading to applications in treating metabolic disorders.

Moreover, the benzyl group in the molecular structure of N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride contributes to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. The pyrrolidin-3-yl moiety is another key structural feature that influences its pharmacokinetic properties. This group is often found in bioactive molecules due to its ability to enhance binding affinity and selectivity towards specific targets.

In the context of drug discovery, N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride has been subjected to various biochemical assays to evaluate its efficacy and safety profiles. Preliminary findings indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in the synthesis of more potent therapeutic agents. Additionally, its hydrochloride form has shown improved stability under physiological conditions, which is a critical factor for long-term drug formulations.

The synthesis of N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial production.

From a regulatory perspective, the development of new pharmaceutical compounds like N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride must adhere to stringent guidelines set by global health authorities. Clinical trials are essential to assess its pharmacological effects, dosage requirements, and potential side effects. The compound's hydrochloride salt form has been particularly advantageous in these trials due to its enhanced solubility and bioavailability.

The future prospects of N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this compound from preclinical studies to clinical use. The integration of computational modeling and high-throughput screening techniques will further accelerate the drug discovery process.

In conclusion, N-(1-benzylpyrrolidin-3-yl)-2-chloro-acetamide;hydrochloride (CAS No. 1170955-45-9) is a versatile and intriguing compound with significant potential in pharmaceutical applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex medical challenges.